Cas no 1279691-35-8 (1-Hydroxy Empagliflozin)

• Product Name: 1-Hydroxy Empagliflozin
• CAS No: 1279691-35-8
• MF: C₂₃H₂₇ClO₈
• MW: 466.908686876297
• CID: 4555635
• Update Time: 2023-11-22

1-Hydroxy Empagliflozin Chemical and Physical Properties

Names and Identifiers

• Hydroxy Empagliflozin Impurity
• 1-Hydroxy Empagliflozin; (3R,4S,5S,6S)-2-(4-chloro-3-(4-((R)-tetrahydrofuran-3-yloxy)benzyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• 1-Hydroxy Empagliflozin

• Inchi： 1S/C23H27ClO8/c24-18-6-3-15(23(29)22(28)21(27)20(26)19(11-25)32-23)10-14(18)9-13-1-4-16(5-2-13)31-17-7-8-30-12-17/h1-6,10,17,19-22,25-29H,7-9,11-12H2/t17-,19-,20+,21+,22-,23?/m1/s1
• InChI Key： YZGOOQZXQOPQNT-DUAROGOTSA-N
• SMILES： ClC1C=CC(=CC=1CC1C=CC(=CC=1)O[C@H]1COCC1)C1([C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 466.1394455 g/mol
• Monoisotopic Mass: 466.1394455 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 466.9
• XLogP3: 1.3
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.041 g/l) (25 º C),